Cas no 58456-48-7 (4-Pentyn-2-ol 4-Methylbenzenesulfonate)

• Product Name: 4-Pentyn-2-ol 4-Methylbenzenesulfonate
• CAS No: 58456-48-7
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 948534
• PubChem ID: 285557
• Update Time: 2025-04-19

4-Pentyn-2-ol 4-Methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• pent-4-yn-2-yl 4-methylbenzenesulfonate
• 4-Pentyn-2-ol 4-Methylbenzenesulfonate
• AKOS030254930
• DTXSID60301348
• pent-4-yn-2-yl 4-methylbenzene-1-sulfonate
• NSC142554
• EN300-4777842
• starbld0031000
• NSC-142554
• 58456-48-7
• 4-Pentyn-2-ol 2-(4-Methylbenzenesulfonate); NSC 142554
• SCHEMBL3011609

• Inchi： 1S/C12H14O3S/c1-4-5-11(3)15-16(13,14)12-8-6-10(2)7-9-12/h1,6-9,11H,5H2,2-3H3
• InChI Key： FUXZPGSGEZVNMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)CC#C

Computed Properties

• Exact Mass: 238.06642
• Monoisotopic Mass: 238.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37